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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of

argon aqueous solutions. The inert nature of argon makes it a valuable model for studying

hydrophobic interactions, which are crucial in various biological and chemical systems,

including drug-receptor binding and protein folding. Understanding the thermodynamic

parameters that govern the dissolution of argon in water is fundamental to elucidating these

processes. This document presents key quantitative data in structured tables, details the

experimental protocols for their determination, and provides visualizations of the underlying

experimental workflows.

Core Thermodynamic Properties
The dissolution of argon in water is an entropically driven process. The ordering of water

molecules around the nonpolar argon atom results in a significant negative entropy of solution.

The process is also accompanied by a small negative enthalpy change at standard conditions.

Data Summary
The following tables summarize the key thermodynamic properties of argon in aqueous

solutions.

Table 1: Solubility of Argon in Water at 1 atm (101.325 kPa) Partial Pressure of Argon
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Temperature (°C) Temperature (K) Mole Fraction (x10^-5)

0 273.15 2.68

10 283.15 2.18

20 293.15 1.83

25 298.15 1.70

30 303.15 1.59

40 313.15 1.42

50 323.15 1.30

Data compiled from various sources.

Table 2: Standard Thermodynamic Functions of Solution for Argon in Water at 298.15 K and 1

atm

Thermodynamic Quantity Value Units

Gibbs Free Energy of Solution

(ΔG°)
26.3 kJ/mol

Enthalpy of Solution (ΔH°) -11.8 kJ/mol

Entropy of Solution (ΔS°) -128 J/(mol·K)

Heat Capacity of Solution

(ΔCp°)
225 J/(mol·K)

Values are for the transfer of 1 mole of argon from the ideal gas state at 1 atm to the

hypothetical ideal 1 molal solution in water.

Table 3: Partial Molar Volume of Argon in Water at Infinite Dilution
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Temperature (°C) Temperature (K)
Partial Molar Volume
(cm³/mol)

10 283.15 31.5

25 298.15 32.3

50 323.15 33.8

Data represents values at infinite dilution.

Experimental Protocols
The determination of the thermodynamic properties of argon in aqueous solutions requires

precise and carefully controlled experimental procedures. The following sections detail the

methodologies for key experiments.

Determination of Argon Solubility
The solubility of argon in water is typically determined using a saturation method followed by

quantitative analysis of the dissolved gas.

Experimental Workflow: Argon Solubility Determination
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Preparation

Saturation

Analysis

Calculation

Degas high-purity water

Equilibrate water with pure argon gas at a known partial pressure

Prepare a thermostatted water bath

Maintain constant temperature and pressure

Stir vigorously to ensure saturation

Extract a known volume of the argon-saturated water

Degas the sample to release dissolved argon

Quantify the amount of extracted argon (e.g., via gas chromatography or mass spectrometry)

Calculate the concentration of argon in the aqueous phase

Relate concentration to solubility at the experimental temperature and pressure
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Calorimeter Setup

Experiment

Data Analysis

Calibrate the microcalorimeter with a known heat source

Thermostate the calorimeter to the desired experimental temperature

Flow degassed water through the calorimeter cell at a constant, known rate

Establish a stable baseline thermal signal

Introduce a constant, known flow of argon gas to dissolve in the water

Record the thermal power change due to dissolution

Determine the total amount of argon dissolvedIntegrate the thermal power signal over time to obtain the total heat change

Calculate the molar enthalpy of solution
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Sample Preparation

Density Measurement

Calculation

Prepare a series of argon aqueous solutions of known concentrations

Measure the density of each argon solution

Measure the density of pure, degassed water

Use a high-precision vibrating-tube densitometer

Thermostate the densitometer to the desired temperature

Calculate the apparent molar volume for each concentration

Extrapolate the apparent molar volumes to infinite dilution to obtain the partial molar volume
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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